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Compound of Interest

Compound Name: Trisphenol

Cat. No.: B3262630

A Note on Nomenclature: The term "Trisphenol A" is not a standard chemical designation.
Research indicates that this name may refer to one of two distinct compounds: Trisphenol or
Trisphenol PA. This guide provides a detailed overview of the available technical information
for both substances. Due to the limited availability of in-depth experimental data in publicly
accessible literature, this guide synthesizes information from chemical databases and patent
literature.

Trisphenol

Trisphenol is a phenolic compound that is structurally related to Bisphenol A (BPA), containing
three hydroxyphenyl moieties.

IUPAC Name and Chemical Structure

e |[UPAC Name: 2,4-bis[2-(4-hydroxyphenyl)propan-2-yl]phenol[1]

e Synonyms: 4,4'-((4-hydroxy-1,3-phenylene)bis(propane-2,2-diyl))diphenol, 2,4-Bis(p-
hydroxy-alpha,alpha-dimethylbenzyl)phenol[1]

Chemical Structure:

Figure 1: Chemical Structure of Trisphenol.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Trisphenol.
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Property Value Source
Molecular Formula C24H2603 [2]
Molecular Weight 362.46 g/mol [2]

CAS Number 2300-15-4 [1]
Appearance Solid (predicted)

Stereochemistry Achiral [2]

Experimental Protocols

Detailed, publicly available experimental protocols for the specific synthesis of Trisphenol are
limited. However, the general synthesis of trisphenol compounds often involves the acid-
catalyzed condensation reaction of a phenol with a ketone or a di-functionalized phenol.[3][4]

General Synthesis Approach for Trisphenol Derivatives:

A general method for producing trisphenol compounds involves reacting a carbonyl compound
with a molar excess of a phenol in the presence of an acid catalyst.[3]

e Reactants: A suitable carbonyl compound and a phenol.

» Molar Ratio: The phenol is typically used in a molar excess, ranging from 3 to 20 times that
of the carbonyl compound.[3]

o Catalyst: An acid catalyst is employed to facilitate the condensation reaction.

Biological Activity and Signaling Pathways

Specific studies detailing the signaling pathways affected by Trisphenol are not readily
available. However, as a phenol derivative, it may exhibit biological activities common to this
class of compounds. Phenol derivatives are known to possess a wide range of biological
effects, including antimicrobial, antioxidant, and anti-inflammatory properties.[5][6][7][8][9]
Trisphenol has been identified as a potential endocrine-disrupting compound.[1]

Trisphenol PA
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Trisphenol PA is another compound that may be referred to as "Trisphenol A". It possesses a
more complex structure than the previously described Trisphenol.

IUPAC Name and Chemical Structure

o |[UPAC Name: 4,4'-(1-(4-(2-(4-Hydroxyphenyl)propan-2-yl)phenyl)ethane-1,1-diyl)diphenol
e Synonyms: a,a,a'-Tris(4-hydroxyphenyl)-1-ethyl-4-isopropylbenzene, TPPA

Chemical Structure:

Figure 2: Chemical Structure of Trisphenol PA.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Trisphenol PA.

Property Value Source
Molecular Formula C29H2803

Molar Mass 424.53 g/mol

Density 1.186+0.06 g/cm3 (Predicted)

Melting Point 225°C

Boiling Point 623.1+50.0 °C (Predicted)

Appearance Powder to crystal

Color White to Almost white

Experimental Protocols

As with Trisphenol, specific and detailed public-domain experimental protocols for the
synthesis of Trisphenol PA are scarce. Patent literature describes the synthesis of trisphenol
compounds through the reaction of a carbonyl compound with phenols.[3]

Biological Activity and Signaling Pathways
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There is a lack of specific information regarding the biological activity and effects on signaling
pathways for Trisphenol PA in the available scientific literature. As a complex phenol
derivative, it may share some of the general biological properties of phenolic compounds, but
specific assays are required for confirmation.[5][6][7][8][9]

Logical Relationship of "Trisphenol A"
Nomenclature

The ambiguity of the term "Trisphenol A" can be visualized as follows:

User Query:
Trisphenol A

Possible Reference\Posiime Reference

Interpretation 2:
Trisphenol PA

\

IUPAC: IUPAC:
2,4-bis[2-(4-hydroxyphenyl)propan-2-yl]phenol 4,4'-(1-(4-(2-(4-hydroxyphenyl)propan-2-yl)phenyl)ethane-1,1-diyl)diphenol

Interpretation 1:
Trisphenol

Click to download full resolution via product page

Figure 3: Clarification of "Trisphenol A" homenclature.

In summary, while the term "Trisphenol A" is not standard, it likely refers to either Trisphenol
or Trisphenol PA. Both are complex phenolic compounds, and detailed experimental and
biological data for them are not widely available in the public domain. Further research would
be required to fully characterize their synthesis, properties, and biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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